Cas no 54093-14-0 (2-Pyrimidinamine, 4-chloro-N-cyclohexyl-6-methyl-)

• Product Name: 2-Pyrimidinamine, 4-chloro-N-cyclohexyl-6-methyl-
• CAS No: 54093-14-0
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 1589729
• Update Time: 2024-09-11

2-Pyrimidinamine, 4-chloro-N-cyclohexyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-N-cyclohexyl-6-methyl-

• Inchi： 1S/C11H16ClN3/c1-8-7-10(12)15-11(13-8)14-9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,13,14,15)
• InChI Key： RYWXPGDRUMNMJE-UHFFFAOYSA-N
• SMILES： C1(NC2CCCCC2)=NC(C)=CC(Cl)=N1

Computed Properties

• Exact Mass: 225.10348
• Monoisotopic Mass: 225.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 374.4±34.0 °C(Predicted)
• PSA: 37.81
• pka: 4.38±0.10(Predicted)